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Compound of Interest

Compound Name: 3,5-Octadiyne-2,7-diol

Cat. No.: B15081623 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2,7-Dimethyl-3,5-octadiyne-2,7-diol

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2,7-Dimethyl-3,5-octadiyne-2,7-diol, a symmetrical diol characterized by a

conjugated diyne system. This document is intended for researchers, scientists, and

professionals in drug development who are interested in the characteristics and potential

applications of this compound. The information is presented with a focus on quantitative data,

experimental context, and clear visual representations of chemical workflows.

Compound Identification
Systematic Name: 2,7-Dimethylocta-3,5-diyne-2,7-diol[1][2] Common Synonyms: 3,5-
Octadiyne-2,7-diol, 2,7-dimethyl-; 1,1,6,6-Tetramethyl-2,4-hexadiyne-1,6-diol[3][4] CAS

Number: 5929-72-6[2][3][4][5] Molecular Formula: C₁₀H₁₄O₂[1][3][4] Molecular Weight: 166.22

g/mol [2][3][4]

Physicochemical Properties
The physical and chemical properties of 2,7-Dimethyl-3,5-octadiyne-2,7-diol are summarized

in the table below, providing a quantitative basis for its handling and application in experimental

settings.
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Property Value Unit Source

Melting Point 132-134 °C [1][3][6]

Boiling Point 286.4 °C [1][3]

Density 1.07 g/cm³ [1][3]

Flash Point 134 °C [1][3]

Refractive Index 1.522 [3]

LogP 0.535 [3][7]

Topological Polar

Surface Area
40.5 Å² [2][8]

Exact Mass 166.099 Da [1][5]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2,7-Dimethyl-3,5-
octadiyne-2,7-diol. The following table summarizes key spectral information available for this

compound.

Spectroscopy Type Data Source

¹H NMR 400 MHz in DMSO-d6 [3][8]

¹³C NMR Data available [2][5]

IR KBr disc, nujol mull [3][8]

Mass Spectrometry
Electron Ionization data

available
[9]

Raman 4880 A, 200 M, powder [3][8]

Reactivity and Stability
Information regarding the specific reactivity and stability of 2,7-Dimethyl-3,5-octadiyne-2,7-diol
is limited in the provided search results. However, some general characteristics can be inferred
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from its structure. The presence of hydroxyl groups suggests that it can undergo typical alcohol

reactions, such as esterification and oxidation. The conjugated diyne system is a site of

potential reactivity, susceptible to addition reactions and playing a role in the molecule's

electronic properties. One noted application is its use in the preparation of diacetylenic derived

compounds related to the natural product falcarindiol[6]. The material is generally supplied for

research and development purposes[10].

Experimental Protocols
While detailed, step-by-step experimental protocols for the synthesis and manipulation of 2,7-

Dimethyl-3,5-octadiyne-2,7-diol are not extensively documented in the search results, its

application as a precursor is highlighted.

Use in Synthesis: 2,7-Dimethyl-3,5-octadiyne-2,7-diol serves as a starting material for the

synthesis of more complex molecules. For instance, it is utilized in the preparation of

diacetylenic compounds that are structurally related to falcarindiol, a natural polyacetylene with

noteworthy biological activities[6]. This suggests its role in synthetic pathways that aim to

generate molecules with specific stereochemistry and functional groups.

The following diagram illustrates a generalized workflow for the characterization of 2,7-

Dimethyl-3,5-octadiyne-2,7-diol.
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Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of 2,7-Dimethyl-3,5-octadiyne-2,7-
diol.

Safety and Hazards
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2,7-Dimethyl-3,5-octadiyne-2,7-diol is associated with the following hazards:

H315: Causes skin irritation[2].

H319: Causes serious eye irritation[2].

H335: May cause respiratory irritation[2].

Standard precautionary statements for handling this chemical include wearing protective

gloves, eye protection, and ensuring adequate ventilation[8][10]. In case of contact with skin or

eyes, rinsing with plenty of water is advised[8][10]. If inhaled, the person should be moved to

fresh air[8][10].

The following diagram outlines the logical relationship between the hazards and the

recommended personal protective equipment (PPE).

Identified Hazards

Recommended Personal Protective Equipment

Skin Irritation (H315)

Protective Gloves

Mitigates

Eye Irritation (H319)

Safety Goggles

Mitigates

Respiratory Irritation (H335)

Adequate Ventilation / Respirator

Mitigates

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15081623?utm_src=pdf-body-img
https://www.benchchem.com/product/b15081623?utm_src=pdf-body
https://www.benchchem.com/product/b15081623?utm_src=pdf-body
https://www.benchchem.com/product/b15081623?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/80036
https://pubchem.ncbi.nlm.nih.gov/compound/80036
https://pubchem.ncbi.nlm.nih.gov/compound/80036
https://wap.guidechem.com/encyclopedia/2-7-dimethyl-3-5-octadiyn-2-7--dic152642.html
https://www.chemicalbook.com/msds/2-7-dimethyl-3-5-octadiyn-2-7-diol.htm
https://wap.guidechem.com/encyclopedia/2-7-dimethyl-3-5-octadiyn-2-7--dic152642.html
https://www.chemicalbook.com/msds/2-7-dimethyl-3-5-octadiyn-2-7-diol.htm
https://wap.guidechem.com/encyclopedia/2-7-dimethyl-3-5-octadiyn-2-7--dic152642.html
https://www.chemicalbook.com/msds/2-7-dimethyl-3-5-octadiyn-2-7-diol.htm
https://www.benchchem.com/product/b15081623?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15081623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Relationship between chemical hazards and recommended personal protective

equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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